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Compound of Interest

Compound Name: Sumanirole

Cat. No.: B131212

For Immediate Implementation by Researchers, Scientists, and Drug Development
Professionals

This document provides essential safety and logistical information for the proper disposal of
Sumanirole, a selective D2 receptor agonist used in research. Given the absence of specific
environmental impact and ecotoxicity data for Sumanirole, a precautionary approach is
mandated. All personnel must handle and dispose of Sumanirole as a hazardous chemical
waste to ensure the safety of laboratory staff and the protection of the environment.

Risk Assessment and Hazard Classification

While Sumanirole is not explicitly listed as a hazardous waste under the Resource
Conservation and Recovery Act (RCRA) P or U lists, its status as a biologically active research
chemical necessitates its management as a hazardous waste. The lack of environmental fate
data requires that it be handled with care to prevent its release into sewer systems or the
environment.

Hazard Summary Table
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Hazard Classification Description Guidance

Not classified as a hazardous

substance or mixture )
Despite the lack of a

harmonized GHS

classification, treat Sumanirole

according to the Globally
Harmonized System (GHS).[1]

o However, one safety data ) )
GHS Classification o ) with the standard precautions
sheet indicates it may be )
) for handling any research
harmful if swallowed, cause )
) ] o chemical of unknown long-term
skin and serious eye irritation, o
. toxicity.
and may cause respiratory

irritation.

In the absence of a definitive

] waste characterization,
Not a listed hazardous waste )
RCRA Status ] manage Sumanirole as a
on the P or U lists.
hazardous waste as a

precautionary measure.

No data available on Do not allow to enter sewers,
Environmental Hazards ecotoxicity or environmental surface water, or ground water.
fate. [1]

Personnel Protective Equipment (PPE)

All personnel handling Sumanirole, in any form (solid, solution, or waste), must wear the
following minimum PPE:

o Gloves: Nitrile or other chemically resistant gloves.
o Eye Protection: Safety glasses with side shields or chemical splash goggles.

e Lab Coat: A standard laboratory coat.

Step-by-Step Disposal Procedure

The following procedure outlines the steps for the safe disposal of Sumanirole and associated
contaminated materials.
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Step 1: Waste Segregation

Proper segregation of waste is critical to ensure safe and compliant disposal.

Waste Segregation Table

Waste Type

Description

Container Type

Solid Sumanirole Waste

Unused, expired, or off-
specification Sumanirole

powder.

Clearly labeled, sealed, and
compatible hazardous waste

container.

Contaminated Labware

Weigh boats, pipette tips, vials,
etc., that have come into direct

contact with Sumanirole.

Lined, rigid, and sealed

hazardous waste container.

Aqueous Solutions

Solutions containing

Sumanirole.

Sealable, compatible container
for liquid hazardous waste. Do
not mix with other solvent

waste streams.

Empty Stock Containers

Original containers that held

Sumanirole.

Deface the label and dispose
of as hazardous waste unless
triple-rinsed. The rinsate must
be collected as hazardous

waste.

Step 2: Waste Collection and Labeling

o Collect Waste: Place all Sumanirole waste and contaminated materials into the appropriate,

designated hazardous waste containers.

o Label Containers: Immediately label all waste containers with "Hazardous Waste" and the full

chemical name, "Sumanirole." Include the date the waste was first added to the container.

e Secure Containers: Ensure all waste containers are securely sealed to prevent leaks or

spills.

Step 3: Storage of Hazardous Waste
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» Store all Sumanirole hazardous waste in a designated satellite accumulation area within the
laboratory.

» Ensure secondary containment is used for liquid waste containers.

¢ Do not accumulate more than 55 gallons of hazardous waste or 1 quart of acutely hazardous
waste at any one time in the satellite accumulation area.

Step 4: Arranging for Disposal

o Contact your institution's Environmental Health and Safety (EHS) department to schedule a
pickup of the hazardous waste.

e Do not attempt to dispose of Sumanirole waste through regular trash or by flushing it down
the drain.

» All Sumanirole waste should be sent to a licensed hazardous waste disposal facility for
incineration.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the disposal of Sumanirole
and related materials.
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Caption: Sumanirole Waste Disposal Workflow.

Regulatory Compliance
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Adherence to these procedures will ensure compliance with the regulations set forth by the
Environmental Protection Agency (EPA) and the Resource Conservation and Recovery Act
(RCRA) for the management of hazardous waste in a laboratory setting. While Sumanirole is
not a listed hazardous waste, treating it as such is a best practice for uncharacterized research
chemicals to ensure safety and environmental protection. For further guidance, always consult
your institution's specific hazardous waste management plan and your EHS department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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